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Compound of Interest

Compound Name: Androsin

Cat. No.: B162213 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of Androsin (CAS 531-28-2), a naturally occurring phenolic glucoside.

Immediate Safety and Handling Precautions
According to the Safety Data Sheet (SDS), Androsin is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] However, it is imperative to follow standard laboratory safety protocols when

handling this compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Safety glasses or goggles

Laboratory coat

Chemical-resistant gloves

Handling:

Avoid generating dust.

Ensure adequate ventilation in the work area.
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Wash hands thoroughly after handling.

Quantitative Data for Androsin
The following table summarizes key quantitative data for Androsin, compiled from various

sources.

Property Value

CAS Number 531-28-2

Molecular Formula C₁₅H₂₀O₈

Molecular Weight 328.31 g/mol

Appearance White to off-white solid

Melting Point 206-208 °C

Solubility
Soluble in methanol. Insoluble in cold water and

ethanol.

Androsin Disposal Protocol
While Androsin is not classified as hazardous, it is crucial to adhere to local, regional, and

national regulations for chemical waste disposal. The following protocol provides a general

guideline for the proper disposal of Androsin from a laboratory setting.

Experimental Protocol for Disposal
Waste Identification and Segregation:

Clearly label a dedicated waste container for "Androsin waste."

Do not mix Androsin waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Containerization:
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Use a sealable, leak-proof, and chemically compatible container for collecting Androsin
waste.

For solid waste, a securely sealed plastic bag or a screw-cap container is appropriate.

For solutions, use a sealed container compatible with the solvent used (e.g., a high-

density polyethylene bottle for methanolic solutions).

Waste Accumulation:

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep the container closed except when adding waste.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

for chemical waste pickup. This typically involves submitting a request to the EHS office.

Ensure the waste container is properly labeled with the contents ("Androsin" and the

solvent, if any) and any other information required by your institution.

Final Disposal:

Your institution's EHS personnel will collect the waste and ensure it is disposed of in

accordance with all applicable regulations. This may involve incineration or other approved

methods for non-hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Androsin.
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Androsin Disposal Workflow

Start: Androsin Waste Generated

Is Androsin classified as hazardous?

Wear appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

No

No (per SDS)

Segregate Androsin waste from other chemical streams

Use a labeled, sealed, and compatible waste container

Store waste container in a designated, secure area

Submit a chemical waste pickup request to EHS

End: EHS collects and disposes of waste according to regulations

Click to download full resolution via product page

A flowchart outlining the steps for the proper disposal of Androsin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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